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Compound of Interest

Compound Name: Gadolinium-160

Cat. No.: B083645

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the safe handling, storage, and
use of Gadolinium-160 oxide. Adherence to these protocols is crucial to ensure laboratory
safety and maintain the integrity of the material.

General Information

Gadolinium-160 oxide is a stable, non-radioactive isotope of gadolinium.[1] It is a white,
odorless, hygroscopic powder.[2] Due to its unique nuclear and magnetic properties, 1°Gdz0s
is utilized in specialized research applications.

Physicochemical Properties

The key physical and chemical properties of Gadolinium-160 oxide are summarized in the

table below.
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Property Value Reference
Chemical Formula Gd203 [3]
Molecular Weight 362.50 g/mol [3]
Appearance White, hygroscopic powder [2]

Density 7.407 g/cm3 at 25 °C [2][3]
Melting Point 2420 °C [2]
Solubility in Water Very slightly soluble [2][3]
Solubility in Acid Soluble [4]

Applications in Research

Gadolinium-160 oxide is a valuable material in several areas of scientific research:
e Spectroscopic Studies: It is used as a standard in various spectroscopic techniques.[5]

o Neutron Diffraction: Its properties are leveraged in studies of magnetic structures and
intermetallic compounds.[5]

» Medical Isotope Production: 16°Gd is used for the production of the medical isotope Terbium-
161 (*%1Th).[6]

e Double Beta Decay Research: It serves as a material of interest in nuclear physics research.

[6]

o Contrast Agents for MRI: Gadolinium-based materials are potential contrast agents for
magnetic resonance imaging (MRI).[7]

Experimental Protocols: Safe Handling and Storage

Strict adherence to the following protocols is mandatory when working with Gadolinium-160
oxide.

Personal Protective Equipment (PPE)
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Before handling Gadolinium-160 oxide, all personnel must be equipped with the following
PPE:

Respiratory Protection: A NIOSH/MSHA-approved respirator should be worn when dust or
fumes may be present.[2]

Eye Protection: Safety glasses with side-shields or chemical goggles are required.[8]

Hand Protection: Chemical-resistant gloves, such as butyl rubber, neoprene, or nitrile rubber,
must be worn.[2]

Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

[2]

Handling Procedures

Handle in a well-ventilated area, preferably within a fume hood, to minimize inhalation of
dust.[2]

Avoid the formation of dust and aerosols.

Use non-sparking tools for handling.

Wash hands thoroughly after handling and before eating, drinking, or smoking.[2]

Do not eat, drink, or smoke in areas where the material is handled.

Storage

Store in a cool, dry, and well-ventilated area.[2]

Keep containers tightly sealed to protect from moisture, as the material is hygroscopic.[2]

Store under an inert gas for long-term storage to prevent reaction with air and moisture.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and
halogens.[5]
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Spill and Leak Procedures

In the event of a spill:

Evacuate the Area: Isolate the spill area and ensure adequate ventilation.

o Wear Appropriate PPE: Don full PPE, including respiratory protection, before entering the
spill area.

» Contain the Spill: Prevent the powder from spreading. Avoid raising dust.[2]
e Clean-up:

o For small spills, carefully sweep or scoop the material into a suitable, labeled container for
disposal.[8]

o Use a HEPA-filtered vacuum for larger spills to avoid dust generation.[2]
o Decontaminate: Clean the spill area with soap and water.

e Disposal: Dispose of the waste in accordance with local, state, and federal regulations. Do
not allow the material to enter drains or waterways.[2]

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[5]

» Skin Contact: Remove contaminated clothing. Wash the affected area with soap and plenty
of water. Seek medical attention if irritation persists.[5]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Remove contact lenses if present and easy to do so. Continue
rinsing. Seek medical attention.[8]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[5]
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Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling and storage of
Gadolinium-160 oxide.

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Storage of Gadolinium-160 Oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b083645#how-to-handle-and-store-gadolinium-160-
oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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